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Compound of Interest

Compound Name: Iron(II) Trifluoromethanesulfonate

Cat. No.: B2506139 Get Quote

Essential Safety and Handling Guide for Iron(II)
Trifluoromethanesulfonate
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel, including researchers, scientists, and drug development professionals working with

Iron(II) Trifluoromethanesulfonate. Adherence to these procedures is critical for ensuring a

safe laboratory environment.

Chemical Identifier:

Compound Name Iron(II) Trifluoromethanesulfonate

Synonyms
Iron(II) triflate, Ferrous

trifluoromethanesulfonate

CAS Number 59163-91-6

Molecular Formula C₂F₆FeO₆S₂

Molecular Weight 353.99 g/mol

Appearance Off-white to brown powder

Melting Point >300 °C

Hazard Identification and Classification:
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Iron(II) Trifluoromethanesulfonate is a hazardous substance that can cause severe skin

burns and serious eye damage.[1][2][3]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage

Signal Word: Danger

Hazard Pictogram:

alt text

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.

Protection Type Specifications

Eye/Face

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards. A face shield is also

required.[1][2]

Skin

Wear chemically impermeable gloves (e.g.,

nitrile, neoprene) that have been inspected prior

to use.[2][4] Wear fire/flame resistant and

impervious clothing.[2]

Respiratory

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if dust formation is likely.[4][5]

Operational Procedures
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Handling and Storage:

Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation of dust and aerosols.[2][3]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[2]

Keep the container tightly closed and store in a dry, cool, and well-ventilated place, away

from incompatible materials.[2][4]

Wash hands thoroughly after handling and before breaks.[1][3]

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area (fume hood) is clean and uncluttered.

Assemble all necessary equipment (spatula, weighing paper/boat, glassware) and have

waste containers readily accessible.

Don the required personal protective equipment as specified in the table above.

Weighing:

Carefully open the container.

Using a clean spatula, transfer the desired amount of Iron(II) Trifluoromethanesulfonate
to a tared weighing vessel.

Perform this task gently to minimize dust generation.

Dissolution/Transfer:

If dissolving, slowly add the solid to the solvent with stirring. Be aware of any potential

exothermic reactions.

If transferring the solid, ensure the receiving vessel is properly labeled and stable.
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Post-Handling:

Securely close the main container.

Clean the work area and any equipment used.

Properly dispose of any contaminated materials (weighing paper, gloves, etc.) in the

designated hazardous waste container.

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.

Emergency and Disposal Plans
First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1][2] Remove contact lenses, if

present and easy to do. Continue rinsing and

seek immediate medical attention.[1][2]

Skin Contact

Take off contaminated clothing immediately.[2]

Wash off with soap and plenty of water.[2] Seek

immediate medical attention.

Inhalation

Remove the person to fresh air and keep

comfortable for breathing.[1][2] Seek immediate

medical attention.[2]

Ingestion

Rinse mouth. Do NOT induce vomiting.[1][2]

Never give anything by mouth to an

unconscious person.[2] Call a doctor or Poison

Control Center immediately.[2]

Spill and Leak Procedures:

Evacuation and Ventilation: Evacuate personnel from the immediate area. Ensure the area is

well-ventilated.
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Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical

enter drains.[2]

Clean-up:

Wear appropriate PPE.

Mechanically take up the spilled solid (e.g., with a scoop or shovel) and place it in a

suitable, labeled container for disposal.[1][3]

Avoid generating dust.

Clean the spill area thoroughly.

Waste Disposal:

This material and its container must be disposed of as hazardous waste.[1]

Dispose of contents/container in accordance with all local, regional, national, and

international regulations.[1][2]

Do not empty into drains or the environment.[1][2]

Contaminated packaging should be handled in the same way as the substance itself and

disposed of accordingly.[1] Alternatively, containers can be triply rinsed and offered for

recycling or reconditioning.[2]

Workflow Diagram
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Workflow for Handling and Disposal of Iron(II) Trifluoromethanesulfonate

Preparation

Handling

Cleanup & Post-Handling

Waste Disposal

1. Prepare Work Area
(Fume Hood)

2. Don Required PPE

3. Weigh Compound

4. Transfer or Dissolve

5. Securely Close Container

6. Clean Work Area

7. Dispose of Contaminated Items

8. Remove PPE & Wash Hands
Collect in Labeled

Hazardous Waste Container

Dispose via Licensed
Disposal Company
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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